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Compound of Interest

Compound Name: AST5902 mesylate

Cat. No.: B14762663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

AST5902 mesylate in dimethyl sulfoxide (DMSO). AST5902 is the primary active metabolite of

alflutinib, a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor.

[1][2] It is instrumental in the pharmacological activity against non-small cell lung cancer

(NSCLC), particularly in cases with EGFR mutations, including the T790M resistance mutation.

[1][2] Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of in

vitro experimental results.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of AST5902 mesylate is provided in the

table below. This information is essential for accurate calculations and solution preparation.

Property Value Source

Molecular Formula C28H33F3N8O5S [1]

Molecular Weight 650.67 g/mol [1]

CAS Number 2412155-75-8 [1]

Appearance Solid [1]

Solubility in DMSO 50 mg/mL [3][4]
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Experimental Protocol: Preparation of a 10 mM
AST5902 Mesylate Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of AST5902 mesylate in

DMSO. It is critical to use anhydrous, high-purity DMSO to ensure the stability and solubility of

the compound.[3][4]

Materials:

AST5902 mesylate powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[3][4]

Pipettes and sterile filter tips

Procedure:

Equilibrate Reagents: Allow the AST5902 mesylate powder and anhydrous DMSO to reach

room temperature before opening to prevent moisture condensation.

Weigh AST5902 Mesylate: Accurately weigh out the desired amount of AST5902 mesylate
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 6.51 mg of the compound.

Add DMSO: Add the calculated volume of anhydrous DMSO to the vial containing the

AST5902 mesylate powder.

Dissolve the Compound: Securely cap the vial and vortex thoroughly for 1-2 minutes to

facilitate dissolution. If the compound does not fully dissolve, sonication in a water bath for 5-
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10 minutes can be applied to aid dissolution.[3][4] Visually inspect the solution to ensure it is

clear and free of any precipitate.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-

term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Calculations for Stock Solution Preparation:

The following table provides the required mass of AST5902 mesylate for preparing different

volumes of a 10 mM stock solution.

Desired Volume of 10 mM Stock Solution
Required Mass of AST5902 Mesylate (MW
= 650.67 g/mol )

100 µL 0.651 mg

500 µL 3.255 mg

1 mL 6.51 mg

5 mL 32.55 mg

Experimental Workflow
The following diagram illustrates the workflow for preparing the AST5902 mesylate stock

solution.
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Workflow for AST5902 Mesylate Stock Solution Preparation
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Caption: A flowchart outlining the key steps for preparing a stock solution of AST5902
mesylate in DMSO.
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Mechanism of Action and Signaling Pathway
AST5902 is an active metabolite of alflutinib and functions as a potent and selective inhibitor of

the epidermal growth factor receptor (EGFR).[2] It is particularly effective against activating

EGFR mutations and the T790M resistance mutation, which are common in non-small cell lung

cancer.[1][2] By inhibiting the tyrosine kinase activity of EGFR, AST5902 blocks downstream

signaling pathways that are crucial for tumor cell proliferation, survival, and metastasis.

The diagram below depicts the simplified EGFR signaling pathway and the inhibitory action of

AST5902.
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AST5902 Inhibition of EGFR Signaling Pathway
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Caption: The inhibitory effect of AST5902 on the EGFR signaling cascade, preventing

downstream activation and tumor cell proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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